Cas no 158648-33-0 ((S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid)

• Product Name: (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid
• CAS No: 158648-33-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1084544
• PubChem ID: 10036533
• Update Time: 2025-11-01

(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid
• SCHEMBL3788967
• MFCD14561403
• (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoicacid
• H-L-Dhbd-OH
• AKOS012011072
• 158648-33-0

• Inchi： 1S/C11H13NO4/c12-8(11(13)14)5-7-1-2-9-10(6-7)16-4-3-15-9/h1-2,6,8H,3-5,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： HPGGFMVTHJHFTK-QMMMGPOBSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 81.8Ų

Additional information on (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid

Introduction to (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic Acid (CAS No. 158648-33-0)

The compound (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid, identified by its CAS number 158648-33-0, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in medicinal applications. The presence of a chiral center at the second position of the amino acid backbone, specifically in the (S)-configuration, adds an additional layer of complexity and potential therapeutic relevance.

The core structure of this compound incorporates a2,3-dihydrobenzo[b][1,4]dioxin-6-yl moiety, which is a heterocyclic aromatic ring system known for its biological activity. This particular scaffold has been extensively studied for its potential pharmacological effects, including interactions with various biological targets. The combination of an amino acid derivative with this aromatic system suggests that the compound may possess dual functionality, capable of engaging multiple biological pathways simultaneously. Such multifaceted interactions are highly sought after in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like (S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid. These studies have highlighted the potential of this compound to interact with enzymes and receptors involved in various metabolic and signaling pathways. For instance, preliminary simulations suggest that the2,3-dihydrobenzo[b][1,4]dioxin-6-yl group may bind to specific pockets on target proteins, modulating their activity and potentially leading to therapeutic effects.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated that(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid exhibits moderate affinity for certain enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in targeting these pathways for the treatment of chronic diseases such as cancer and neurodegenerative disorders. The chiral nature of the compound also suggests that enantiomeric differences may play a crucial role in its biological activity, necessitating further investigation into stereochemical specificity.

The synthesis of(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid presents unique challenges due to its complex structural features. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the desired (S)-configuration is maintained throughout the synthetic process. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in this regard. The successful synthesis not only underscores the synthetic prowess of modern chemistry but also opens up new avenues for exploring its potential applications.

The pharmacokinetic properties of this compound are also under active investigation. Understanding how(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, indicating potential for clinical translation. However, further studies are needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

In conclusion,(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. The combination of computational modeling, synthetic chemistry, and preclinical studies has laid a solid foundation for exploring its full therapeutic potential. As research continues to uncover new insights into its mechanisms of action and pharmacological effects,(S)-2-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanoic acid may emerge as a valuable tool in addressing various human health challenges.